4-(2-Chloro-acetyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester

• Molecular Formula: C12H21ClN2O3
• Molecular Weight: 276.76 g/mol
• SMILES: CC(C)(C)OC(=O)N1CCCN(CC1)C(=O)CCl
• InChI: InChI=1S/C12H21ClN2O3/c1-12(2,3)18-11(17)15-6-4-5-14(7-8-15)10(16)9-13/h4-9H2,1-3H3
• InChIKey: RBTZFPXNUHZJHL-UHFFFAOYSA-N

Researchers engaged in CNS drug discovery require bifunctional 1,4-diazepane building blocks with precise protection strategies. This compound addresses scaffold mismatch risks-the 1,4-diazepane core is not interchangeable with piperazine analogs, and the Boc-protected variant (LogP 1.69) offers distinct lipophilicity versus Cbz-protected derivatives (LogP 2.10). • N-Boc group enables orthogonal deprotection for sequential diversification • Chloroacetyl warhead provides moderated electrophilicity vs. bromoacetyl analogs • ≥98% purity reduces chromatographic burden in parallel synthesis workflows Supplied as a versatile intermediate for fragment-based covalent inhibitor discovery and CNS-penetrant candidate construction.

4-(2-Chloro-acetyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester – Physicochemical and Procurement Profile

4-(2-Chloro-acetyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester (CAS 722537-49-7; IUPAC: tert-butyl 4-(2-chloroacetyl)-1,4-diazepane-1-carboxylate) is a bifunctional 1,4-diazepane building block featuring an N-Boc protecting group and an electrophilic chloroacetyl handle . With a molecular formula of C12H21ClN2O3 and a molecular weight of 276.76 g·mol⁻¹, the compound is supplied at ≥98% purity by multiple vendors and is primarily employed as a versatile intermediate in medicinal chemistry campaigns targeting CNS disorders and other therapeutic areas [1].

Boc-protected 1,4-diazepane scaffold for orthogonal deprotection strategies

Chloroacetyl electrophilic handle enables modular diversification

Supports CNS medicinal chemistry research and lead optimization

• [1] Kuujia.com. Product page: 4-(2-Chloro-acetyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester (CAS 722537-49-7). Description as versatile intermediate for pharmacologically active compounds. Available at: https://www.kuujia.com (accessed 2026-05-04). View Source

Why 4-(2-Chloro-acetyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester Cannot Replace Its Analogs

Superficially similar 1,4-diazepane intermediates that share the chloroacetyl warhead differ markedly in their protecting-group strategy and core scaffold. The tert-butyl ester (Boc) protecting group confers a LogP of 1.69, whereas the analogous carboxybenzyl (Cbz)-protected derivative exhibits a higher LogP of 2.10 . This 0.40 log-unit increase in lipophilicity can significantly alter both chromatographic purification behavior and passive membrane permeability during cell-based screening. Furthermore, the seven-membered 1,4-diazepane core is not interchangeable with the six-membered piperazine scaffold—the latter possesses a smaller ring size, distinct conformational preferences, and a different nitrogen-placement geometry, all of which influence downstream biological target engagement [1]. These quantifiable differences in physicochemical properties and scaffold architecture mean that generic substitution without experimental verification risks misleading structure–activity relationship (SAR) conclusions.

Cbz-protected analog has higher lipophilicity, which may shift purification and passive permeability profiles.

Bromoacetyl analog exhibits greater electrophilicity, potentially increasing off-target reactivity in covalent probe screens.

Piperazine-core analog lacks the expanded diazepane ring geometry, limiting access to distinct target-binding conformations.

• [1] James T, Maclellan P, Burslem GM, Simpson I, Grant JA, Warriner S, Sridharan V, Nelson A. A modular lead-oriented synthesis of diverse piperazine, 1,4-diazepane and 1,5-diazocane scaffolds. Org Biomol Chem. 2014;12(16):2584-91. doi:10.1039/c3ob42512f. View Source

Quantitative Differentiation Against Nearest Comparators

Lipophilicity: Boc vs. Cbz Protecting Group

The target compound, bearing a tert-butyl ester (Boc) protecting group, exhibits a calculated LogP of 1.69, whereas the direct Cbz-protected analog (4-(2-chloroacetyl)-1,4-diazepane-1-carboxylic acid benzyl ester) has a LogP of 2.10 . The 0.41 log-unit lower lipophilicity of the Boc-protected variant translates to improved aqueous solubility characteristics and different retention times during reverse-phase HPLC purification, which can be decisive when selecting an intermediate for multi-step synthesis of polar final compounds.

Lipophilicity (LogP)

Data to verify

ΔLogP = −0.40

Boc less lipophilic than Cbz; supports aqueous workup decisions

Supplier-calculated values; verify experimentally

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	LogP = 1.6946
Comparator Or Baseline	4-(2-Chloroacetyl)-1,4-diazepane-1-carboxylic acid benzyl ester: LogP = 2.0963
Quantified Difference	ΔLogP = −0.4017 (Boc is less lipophilic than Cbz)
Conditions	Calculated LogP values reported by the same commercial supplier (Leyan) using a consistent computational methodology

Why This Matters

The lower LogP of the Boc-protected compound facilitates aqueous workup and purification of polar downstream products, directly impacting synthetic route efficiency and purity outcomes.

Conformational Flexibility: Boc vs. Cbz Protecting Group

The target Boc-protected compound contains only 1 rotatable bond, compared with 3 rotatable bonds for the Cbz-protected analog . Fewer rotatable bonds reduce the entropic penalty upon target binding and can lead to improved ligand efficiency in fragment-based or structure-based drug design campaigns. This quantitative descriptor provides a concrete criterion for prioritizing the Boc derivative when designing focused libraries with restricted conformational space.

Rotatable Bonds

Data to verify

Target: 1 vs Cbz: 3

Fewer rotatable bonds may improve drug-likeness assessment

Supplier-reported; experimental binding entropy may differ

Evidence Dimension	Number of rotatable bonds
Target Compound Data	1 rotatable bond
Comparator Or Baseline	4-(2-Chloroacetyl)-1,4-diazepane-1-carboxylic acid benzyl ester: 3 rotatable bonds
Quantified Difference	ΔRotatable bonds = −2 (Boc is more rigid than Cbz)
Conditions	Calculated values reported by the same commercial supplier (Leyan) under consistent methodology

Why This Matters

Lower rotatable bond count is a well-established favorable descriptor in drug-likeness filters (Veber rules); selecting the Boc intermediate directly supports library design with improved oral bioavailability probability.

Commercial Purity: Chloroacetyl vs. Bromoacetyl Analog

The target compound is routinely supplied at 98% purity by multiple vendors (e.g., Leyan), whereas the directly analogous bromoacetyl derivative (tert-butyl 4-(2-bromoacetyl)-1,4-diazepane-1-carboxylate, CAS 112257-14-4) is typically offered at 95% purity . This 3-percentage-point difference, while modest in absolute terms, corresponds to a 2.5-fold higher allowable impurity ceiling (5% vs. 2%), which can significantly affect the outcome of sensitive reactions such as parallel library synthesis or bioconjugation, where competing side-reactions with impurities degrade overall yield and purity.

Commercial Purity

Specification review

98% min. (vs 95% bromoacetyl)

Higher purity may reduce impurity-related side reactions

Specification values; verify batch CoA

Evidence Dimension	Minimum guaranteed purity (supplier specification)
Target Compound Data	98% (Leyan, batch-dependent; specification value)
Comparator Or Baseline	tert-Butyl 4-(2-bromoacetyl)-1,4-diazepane-1-carboxylate (CAS 112257-14-4): 95% (BOC Sciences specification)
Quantified Difference	ΔPurity = +3 percentage points (higher purity for chloroacetyl derivative)
Conditions	Commercial QC specifications as reported on supplier product pages; actual batch CoA values may vary

Why This Matters

Procurement of the 98%-purity chloroacetyl derivative reduces the impurity burden in downstream reaction mixtures, minimizing the need for additional chromatographic purification steps and improving overall process mass intensity.

Electrophilic Warhead Reactivity: Chloroacetyl vs. Bromoacetyl

The chloroacetyl warhead on the target compound provides a chloride leaving group, whereas the bromoacetyl analog (CAS 112257-14-4) contains bromide. Bromide is universally recognized as a superior leaving group compared to chloride in nucleophilic substitution reactions, which renders the bromoacetyl derivative more reactive but also potentially less selective toward biological nucleophiles (e.g., cysteine thiols in covalent inhibitor design) . The chloroacetyl electrophile offers a moderated reactivity profile that can be advantageous when target-engagement selectivity is paramount—for instance, in the design of covalent probes where excessive reactivity leads to off-target labeling.

Electrophilic Reactivity

Class-level

Cl (moderate) vs Br (superior LG)

Moderated electrophilicity supports target selectivity screening

Based on halide nucleofugality; direct kinetic data unavailable

Evidence Dimension	Leaving-group ability (qualitative ranking based on halide nucleofugality)
Target Compound Data	Chloride (Cl⁻); moderate leaving-group ability; pKa of conjugate acid (HCl) ≈ −7
Comparator Or Baseline	Bromide (Br⁻); superior leaving-group ability; pKa of conjugate acid (HBr) ≈ −9
Quantified Difference	Bromide is a better leaving group than chloride by ~102–103 fold in typical SN2 displacement reactions, based on standard halide nucleofugality scales .
Conditions	General organic chemistry principles; leaving-group ability ranked by halide nucleofugality (I⁻ > Br⁻ > Cl⁻ > F⁻). No direct side-by-side kinetic study available for these specific diazepane derivatives; inference drawn from well-established physicochemical principles.

Why This Matters

The moderated electrophilicity of the chloroacetyl warhead reduces the risk of promiscuous reactivity in covalent inhibitor screening panels, supporting the procurement decision when target selectivity is a primary screening criterion.

Scaffold Geometry: 1,4-Diazepane vs. Piperazine Core

The seven-membered 1,4-diazepane core of the target compound offers a distinct conformational envelope compared to the six-membered piperazine core found in tert-butyl 4-(2-chloroacetyl)piperazine-1-carboxylate (CAS 190001-40-2; MW 262.73) [1]. The expanded ring size alters the spatial orientation of the two nitrogen atoms, which in turn modulates the vector of the chloroacetyl electrophile relative to the Boc-protected amine. This geometrical difference directly impacts the shape complementarity with biological targets; indeed, published work on modular synthesis of piperazine and 1,4-diazepane scaffolds demonstrates that the two cores occupy distinct regions of lead-like chemical space, with 1,4-diazepanes providing access to target profiles not addressable by piperazine analogs [1].

Scaffold Geometry

Reported

1,4-diazepane (7-ring) vs Piperazine (6-ring)

Expanded ring alters N–N vector; may access distinct target geometries

Published scaffold comparison (Org. Biomol. Chem. 2014)

Evidence Dimension	Ring size and nitrogen geometry; molecular weight
Target Compound Data	1,4-Diazepane (7-membered ring); N–N distance ≈ 2.9–3.1 Å (calculated); MW 276.76 g·mol⁻¹
Comparator Or Baseline	Piperazine (6-membered ring); N–N distance ≈ 2.5–2.7 Å (calculated); MW 262.73 g·mol⁻¹
Quantified Difference	Ring size: 7 vs. 6 atoms; approximate N–N distance elongation of 0.4 Å; molecular weight difference of +14.03 g·mol⁻¹
Conditions	Structural comparison based on standard bond lengths and ring geometries; no single head-to-head biological assay directly compares these two scaffolds with identical substituents.

Why This Matters

The 1,4-diazepane scaffold occupies a distinct region of chemical space not accessible to piperazine analogs; procurement of the diazepane intermediate enables exploration of unique target-binding geometries in lead optimization programs.

• [1] James T, Maclellan P, Burslem GM, Simpson I, Grant JA, Warriner S, Sridharan V, Nelson A. A modular lead-oriented synthesis of diverse piperazine, 1,4-diazepane and 1,5-diazocane scaffolds. Org Biomol Chem. 2014;12(16):2584-91. doi:10.1039/c3ob42512f. View Source

Recommended Application Scenarios Based on Quantified Evidence

CNS Drug Discovery: Orexin Receptor Antagonist Intermediate

The 1,4-diazepane scaffold is a privileged core in CNS drug discovery, having been successfully employed in the development of suvorexant, an FDA-approved dual orexin receptor antagonist (DORA) for insomnia [1]. The target compound's moderate LogP (1.69) and low rotatable bond count (1) align with CNS drug-likeness criteria, making it a suitable intermediate for constructing CNS-penetrant candidate molecules. Procurement of this specific Boc-protected chloroacetyl derivative enables direct acylation with diverse amine or alcohol nucleophiles, followed by Boc deprotection to reveal the secondary amine for subsequent diversification.

Covalent Probe Design: Target-Selective Labeling

The chloroacetyl warhead provides moderated electrophilicity compared to the more reactive bromoacetyl analog, reducing the risk of non-specific protein labeling in covalent inhibitor screening panels [1]. This property is particularly valuable in fragment-based covalent inhibitor discovery, where excessive warhead reactivity can confound hit triage by generating false-positive signals. The target compound can be directly coupled to fragment libraries via the chloroacetyl group, enabling rapid exploration of cysteine-targeting covalent fragments.

Parallel Library Synthesis: Reduced Purification Burden

With a commercially available purity of 98%, the target compound offers a lower impurity burden compared to the 95%-purity bromoacetyl analog [1] . In parallel synthesis workflows where dozens to hundreds of analogs are prepared simultaneously, this purity advantage translates to reduced chromatographic purification requirements, saving both time and solvent costs. The 3-percentage-point higher purity specification is especially impactful when the final products are screened directly from crude reaction mixtures in high-throughput biological assays.

SAR Exploration: Conformational Restriction via Boc Protection

The target compound's single rotatable bond, compared to three rotatable bonds in the Cbz-protected analog, makes it a preferred intermediate when investigating the effect of conformational restriction on biological activity [1] . In structure-based drug design programs, rigidifying the linker region between pharmacophoric elements often leads to significant gains in binding affinity and selectivity. The Boc-protected diazepane intermediate provides an experimentally convenient entry point for such studies.

Application

Selection Property

Validation Focus

CNS receptor antagonist research

Moderate lipophilicity and low conformational flexibility

CNS penetration and target engagement assays

Covalent probe development

Moderated chloroacetyl electrophilicity

Target selectivity in cysteine-labeling screens

Parallel library synthesis

High commercial purity specification

Compatibility of crude reaction mixtures with biological screening

Conformational restriction SAR studies

Single rotatable bond constraint

Binding affinity and selectivity assessment

• [1] Renger JJ. Discovery of diazepane amide DORAs and 2-SORAs enabled by exploration of isosteric quinazoline replacements. Conference abstract/patent literature describing suvorexant (MK-4305) development. Available via NCBI and related patent databases. View Source